Cas no 847395-95-3 (4-(1-benzyl-1H-1,3-benzodiazol-2-yl)-1-(2-fluorophenyl)pyrrolidin-2-one)

• Product Name: 4-(1-benzyl-1H-1,3-benzodiazol-2-yl)-1-(2-fluorophenyl)pyrrolidin-2-one
• CAS No: 847395-95-3
• MF: C₂₄H₂₀FN₃O
• MW: 385.433508872986
• CID: 6542051
• Update Time: 2025-06-08

4-(1-benzyl-1H-1,3-benzodiazol-2-yl)-1-(2-fluorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-benzyl-1H-1,3-benzodiazol-2-yl)-1-(2-fluorophenyl)pyrrolidin-2-one
• 4-(1-benzyl-1H-benzo[d]imidazol-2-yl)-1-(2-fluorophenyl)pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(2-fluorophenyl)-4-[1-(phenylmethyl)-1H-benzimidazol-2-yl]-

• Inchi： 1S/C24H20FN3O/c25-19-10-4-6-12-21(19)27-16-18(14-23(27)29)24-26-20-11-5-7-13-22(20)28(24)15-17-8-2-1-3-9-17/h1-13,18H,14-16H2
• InChI Key： AAPWXPVVACQHHI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2F)CC(C2N(CC3=CC=CC=C3)C3=CC=CC=C3N=2)CC1=O

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 663.2±55.0 °C(Predicted)
• pka: 4.92±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(1-benzyl-1H-1,3-benzodiazol-2-yl)-1-(2-fluorophenyl)pyrrolidin-2-one

Introduction to 4-(1-Benzyl-1H-1,3-Benzodiazol-2-yl)-1-(2-Fluorophenyl)pyrrolidin-2-one (CAS No. 847395-95-3)

4-(1-Benzyl-1H-1,3-benzodiazol-2-yl)-1-(2-fluorophenyl)pyrrolidin-2-one (CAS No. 847395-95-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely studied for their diverse biological activities, including anxiolytic, sedative, and muscle relaxant properties. The unique structural features of this compound, particularly the presence of a fluorinated phenyl group and a benzodiazepine moiety, make it a promising candidate for various therapeutic applications.

The chemical structure of 4-(1-Benzyl-1H-1,3-benzodiazol-2-yl)-1-(2-fluorophenyl)pyrrolidin-2-one consists of a pyrrolidinone core substituted with a benzodiazepine ring and a 2-fluorophenyl group. The benzodiazepine ring is further functionalized with a benzyl group at the 1-position. This intricate arrangement of functional groups imparts specific pharmacological properties to the molecule, making it an interesting target for drug discovery and development.

Recent studies have highlighted the potential of 4-(1-Benzyl-1H-1,3-benzodiazol-2-yl)-1-(2-fluorophenyl)pyrrolidin-2-one in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent binding affinity to GABAA receptors, which are key targets for anxiolytic and sedative drugs. The fluorinated phenyl group enhances the lipophilicity of the molecule, potentially improving its brain penetration and bioavailability.

In addition to its anxiolytic properties, 4-(1-Benzyl-1H-1,3-benzodiazol-2-yl)-1-(2-fluorophenyl)pyrrolidin-2-one has been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism of action is thought to involve the enhancement of GABAergic neurotransmission, which helps to stabilize neuronal activity and prevent excessive excitation.

The pharmacokinetic profile of 4-(1-Benzyl-1H-1,3-benzodiazol-2-yl)-1-(2-fluorophenyl)pyrrolidin-2-one has also been studied extensively. Research indicates that it has favorable oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens. However, like other benzodiazepines, it may have potential for dependence and should be used with caution in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(1-Benzyl-1H-1,3-benzodiazol-2-yl)-1-(2-fluorophenyl)pyrrolidin-2-one in treating anxiety disorders and epilepsy. Preliminary results from phase I trials have shown promising outcomes in terms of safety and tolerability. Phase II trials are expected to provide more detailed insights into its therapeutic potential.

Beyond its immediate applications in psychiatry and neurology, there is growing interest in exploring the broader biological activities of 4-(1-Benzyl-1H-1,3-benzodiazol-2-yl)-1-(2-fluorophenyl)pyrrolidin-2-one. For example, recent studies have suggested that this compound may have anti-inflammatory properties due to its ability to modulate immune cell function. This opens up new avenues for its use in treating inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

In conclusion, 4-(1-Benzyl-1H-1,3-benzodiazol-2-yl)-1-(2-fluorophenyl)pyrrolidin-2-one (CAS No. 847395-95-3) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and pharmacological properties make it an exciting subject for ongoing research and development in medicinal chemistry and pharmaceutical sciences.